6-(2,6-difluorophenyl)-2-(methylthio)pyrimidin-4(3H)-one
Overview
Description
6-(2,6-Difluorophenyl)-2-(methylthio)pyrimidin-4(3H)-one (DFMTP) is a compound of interest due to its potential applications in the fields of scientific research and laboratory experiments.
Scientific Research Applications
Aminolysis Reactions
The compound has been utilized in studies examining aminolysis reactions, highlighting its reactivity with various amines under specific conditions. The study by Novakov et al. (2017) detailed the reaction of a similar compound with amines, exploring the influence of steric and electronic factors on the aminolysis and alcoholysis outcomes, offering insights into its chemical behavior and potential applications in organic synthesis Novakov et al., 2017.
Synthesis of Antifungal Agents
Research into the synthesis of Voriconazole, a broad-spectrum triazole antifungal agent, involves the use of pyrimidinone derivatives as key intermediates. The study outlines the synthetic pathway and the importance of diastereocontrol, highlighting the compound's relevance in the development of pharmaceutical agents Butters et al., 2001.
Microwave-Assisted Synthesis
Dabiri et al. (2007) reported on the efficient synthesis of Pyrimido[4,5-d]pyrimidine-2,5-dione derivatives via a one-pot process under microwave-assisted conditions, utilizing 6-amino-3-methyl-2-(methylthio)pyrimidin-4(3H)-one among other reagents. This study showcases the compound's application in facilitating rapid and high-yield chemical syntheses Dabiri et al., 2007.
Development of Trifluoromethylated Analogues
Sukach et al. (2015) explored the synthesis of trifluoromethylated analogues of 4,5-dihydroorotic acid using 4-(Trifluoromethyl)pyrimidin-2(1H)-ones. This research demonstrates the compound's utility in the synthesis of novel organic molecules with potential biological activity Sukach et al., 2015.
Antibacterial and Antifungal Activities
Studies on thiazolo[2,3-b]dihydropyrimidinone derivatives, incorporating the 4-methylthiophenyl moiety, have revealed moderate to excellent antibacterial and antifungal activities, suggesting the compound's potential in medicinal chemistry for developing new antimicrobial agents Ashok et al., 2007.
properties
IUPAC Name |
4-(2,6-difluorophenyl)-2-methylsulfanyl-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8F2N2OS/c1-17-11-14-8(5-9(16)15-11)10-6(12)3-2-4-7(10)13/h2-5H,1H3,(H,14,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPPLYCXBAVLNKS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC(=CC(=O)N1)C2=C(C=CC=C2F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8F2N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(2,6-difluorophenyl)-2-(methylthio)pyrimidin-4(3H)-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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